N-(2-methylphenyl)-2-(4-methylpiperidin-1-yl)acetamide

• IUPAC Name: N-(2-methylphenyl)-2-(4-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C15H22N2O/c1-12-7-9-17(10-8-12)11-15(18)16-14-6-4-3-5-13(14)2/h3-6,12H,7-11H2,1-2H3,(H,16,18)
• InChI Key: AOLPTNUAZZQEMK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(=O)NC2=CC=CC=C2C
• Molecular Formula: C15H22N2O
• DSSTOX Substance ID: DTXSID501233645
• Molecular Weight: 246.35 g/mol
• CAS RN: 774195-61-8

Description

N-(2-methylphenyl)-2-(4-methylpiperidin-1-yl)acetamide, also known as MPMPA, is a synthetic molecule that has a wide range of applications in scientific research. It is a versatile chemical that can be used in a variety of experiments and has been used in the study of a number of biological processes. MPMPA is a relatively new compound and has been the subject of a number of studies in recent years.

Scientific Research Applications

N-(2-methylphenyl)-2-(4-methylpiperidin-1-yl)acetamide has a wide range of applications in scientific research. It has been used in the study of enzyme inhibition, protein-ligand interactions, and drug-target interactions. It has also been used to study the effects of different drugs on cell viability and cell signaling pathways. Additionally, N-(2-methylphenyl)-2-(4-methylpiperidin-1-yl)acetamide has been used as a tool to study the effects of different drugs on the nervous system, as well as to study the effects of different drugs on the cardiovascular system.

Mechanism of Action

The mechanism of action of N-(2-methylphenyl)-2-(4-methylpiperidin-1-yl)acetamide is not fully understood. However, it is believed to act by binding to the active site of an enzyme or other target protein and inhibiting its activity. This inhibition of activity can have a variety of effects, depending on the target protein. For example, it can inhibit the production of certain proteins or enzymes, or it can inhibit the activity of certain receptors.
Biochemical and Physiological Effects
N-(2-methylphenyl)-2-(4-methylpiperidin-1-yl)acetamide has a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, as well as the activity of receptors involved in signal transduction. Additionally, it has been shown to inhibit the activity of proteins involved in cell growth and differentiation. Furthermore, N-(2-methylphenyl)-2-(4-methylpiperidin-1-yl)acetamide has been shown to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

N-(2-methylphenyl)-2-(4-methylpiperidin-1-yl)acetamide has a number of advantages for use in lab experiments. It is a relatively stable compound and can be synthesized easily. Additionally, it is a relatively non-toxic compound, making it safe to handle in the lab. However, it is important to note that N-(2-methylphenyl)-2-(4-methylpiperidin-1-yl)acetamide is a potent inhibitor of enzymes and receptors and should be used with caution.

Future Directions

N-(2-methylphenyl)-2-(4-methylpiperidin-1-yl)acetamide has a wide range of potential future applications. It could be used to study the effects of drugs on different cell types, or to investigate the effects of different drugs on the nervous system. Additionally, it could be used to investigate the effects of different drugs on the cardiovascular system. It could also be used to study the effects of different drugs on the immune system, or to investigate the effects of different drugs on cancer cells. Finally, N-(2-methylphenyl)-2-(4-methylpiperidin-1-yl)acetamide could be used to develop new drugs or drug targets.

Synthesis Methods

N-(2-methylphenyl)-2-(4-methylpiperidin-1-yl)acetamide is synthesized through a series of reactions. The first step involves the reaction of 2-methylphenylmagnesium bromide and 4-methylpiperidine in anhydrous THF to form a Grignard reagent. This Grignard reagent is then reacted with acetic anhydride to form the desired product. The final product is purified by recrystallization from ethyl acetate.